6-Amino-4,10-diazachrysene
Overview
Description
Molecular Structure Analysis
The molecular structure of 6-Amino-4,10-diazachrysene consists of two quinoline moieties, with two pyridine and two benzene rings as metabolically susceptible sites in the molecule .Physical And Chemical Properties Analysis
6-Amino-4,10-diazachrysene is a colorless, crystalline solid . It is soluble in water, slightly soluble in alcohol, and dissolves with difficulty in methanol, ethanol, and propanol .Scientific Research Applications
Catalytic Applications
The 6-amino-6-methyl-1,4-diazepine framework, related to 6-Amino-4,10-diazachrysene, has been identified as a suitable ligand moiety supporting cationic group 3 metal alkyl catalysts. This framework facilitates the synthesis of tri- and tetradentate monoanionic ligand derivatives, highlighting its utility in catalysis (Ge, Bambirra, Meetsma, & Hessen, 2006).
Dye and Pigment Production
6-Amino-2-methoxyquinoxaline, a derivative of 6-Amino-4,10-diazachrysene, has been used in the synthesis of azo dyes. These dyes have been applied to polyester fibers as disperse dyes, demonstrating the compound's relevance in textile coloring (Rangnekar & Tagdiwala, 1987).
Pharmaceutical and Biological Research
Research has shown that fluorinated derivatives of 4,10-diazachrysene, similar to 6-Amino-4,10-diazachrysene, exhibit varied mutagenicity depending on the substitution pattern, which is crucial for understanding their biological activities and potential pharmaceutical applications (Hakura, Kato, Kawamura, & Saeki, 2007).
Antiviral and Antimalarial Applications
A 1,7-bis(alkylamino)diazachrysene-based molecule, related to 6-Amino-4,10-diazachrysene, has shown efficacy as an inhibitor of the botulinum neurotoxin serotype A light chain. This molecule and its derivatives have also demonstrated potent in vitro inhibition of Plasmodium falciparum, suggesting potential applications in treating malaria and Ebola (Opsenica et al., 2011).
Nanotechnology and Material Science
6-Amino-4,10-diazachrysene and its derivatives can be instrumental in nanotechnology and material science. For instance, a diazonium-based arylation reaction involving amino-substituted compounds has been used for covalent modifications of graphene, indicating potential applications in creating functional surfaces and materials (Hadad et al., 2014).
Future Directions
properties
IUPAC Name |
quinolino[8,7-h]quinolin-12-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11N3/c17-14-9-13-11(16-12(14)4-2-8-19-16)6-5-10-3-1-7-18-15(10)13/h1-9H,17H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKFHHGFQWFUCAN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C3=CC(=C4C=CC=NC4=C3C=C2)N)N=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70947796 | |
Record name | Quinolino[8,7-h]quinolin-6-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70947796 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Amino-4,10-diazachrysene | |
CAS RN |
24902-11-2 | |
Record name | 6-Amino-4,10-diazachrysene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0024902112 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Quinolino[8,7-h]quinolin-6-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70947796 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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